Cas no 2566778-47-8 (Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate)

Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate is a bicyclic compound featuring a pyrazole moiety fused to a [1.1.1]pentane scaffold, with a methyl ester functional group. Its rigid, three-dimensional structure makes it a valuable intermediate in medicinal chemistry, particularly for the design of bioactive molecules targeting sterically constrained binding sites. The strained bicyclic framework enhances metabolic stability and can improve ligand-receptor interactions. The pyrazole group offers additional versatility for further functionalization, enabling applications in drug discovery and agrochemical research. This compound is particularly useful in the synthesis of sp³-rich fragments, which are increasingly sought after in fragment-based drug design due to their favorable physicochemical properties.
Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate structure
2566778-47-8 structure
Product Name:Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate
CAS No:2566778-47-8
MF:C10H12N2O2
MW:192.214482307434
CID:6795064
PubChem ID:155381547
Update Time:2025-05-20

Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2566778-47-8
    • methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate
    • G82320
    • SCHEMBL22765581
    • Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate
    • Inchi: 1S/C10H12N2O2/c1-14-8(13)9-5-10(6-9,7-9)12-4-2-3-11-12/h2-4H,5-7H2,1H3
    • InChI Key: MBVNQPZGBKYYBZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CC(C1)(C2)N1C=CC=N1)=O

Computed Properties

  • Exact Mass: 192.089877630g/mol
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 44.1Ų

Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Additional information on Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate

Exploring the Chemistry and Applications of Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate (CAS No. 2566778-47-8)

In the realm of synthetic organic chemistry, Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate (CAS No. 2566778-47-8) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic derivative, characterized by its pyrazole and carboxylate functional groups, offers a versatile scaffold for drug discovery, agrochemical development, and material science. Researchers are increasingly drawn to its rigid bicyclo[1.1.1]pentane core, which mimics steric properties of tert-butyl groups while providing enhanced metabolic stability—a hot topic in medicinal chemistry.

The compound's CAS No. 2566778-47-8 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and fragment-based drug design. Its methyl ester moiety allows for facile derivatization, making it a valuable intermediate for synthesizing bioisosteres—a trending concept in optimizing drug-like properties. Recent publications highlight its utility in replacing traditional aromatic rings to improve solubility and reduce toxicity, addressing common challenges in lead optimization workflows.

From a synthetic perspective, the bicyclo[1.1.1]pentane skeleton in Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate presents intriguing challenges for C-H functionalization strategies—a cutting-edge area in catalysis. The strained geometry of this system has sparked discussions about ring strain energy and its influence on reactivity patterns, topics frequently explored in computational chemistry forums. Moreover, the pyrazole ring's ability to participate in hydrogen bonding networks makes this compound particularly attractive for designing protein-protein interaction inhibitors, a frontier in oncology research.

Industrial applications of this compound are gaining traction, particularly in the development of advanced materials. Its rigid structure contributes to thermal stability in polymeric architectures, while the carboxylate group enables covalent attachment to surfaces—an approach widely discussed in nanotechnology circles. Patent analyses reveal growing interest in using such bicyclic systems as linkers for bioconjugation, especially in antibody-drug conjugate (ADC) platforms where structural predictability is paramount.

Environmental considerations surrounding Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate have also entered scientific discourse. Computational studies modeling its biodegradation pathways align with the pharmaceutical industry's push toward green chemistry principles. The compound's low lipophilicity (predicted from its carboxylate ester group) reduces bioaccumulation risks—a frequently searched topic in regulatory chemistry forums. These properties position it favorably compared to persistent polycyclic alternatives in the context of sustainable molecular design.

Analytical characterization of this compound presents unique opportunities for spectroscopic method development. The bicyclo[1.1.1]pentane core generates distinctive NMR splitting patterns that challenge conventional interpretation methods—a subject of numerous spectroscopy webinars. Advanced techniques like cryo-EM and X-ray crystallography have been employed to study its conformational behavior, contributing to broader discussions about molecular strain visualization in chemical education resources.

In the context of intellectual property landscapes, CAS No. 2566778-47-8 appears in several patent families related to kinase inhibitors and GPCR modulators—two of the most searched target classes in drug discovery. The compound's ability to serve as a three-dimensional spacer between pharmacophores has been particularly valuable in circumventing flat molecule limitations, a persistent challenge in CNS drug development discussed extensively in recent medicinal chemistry conferences.

The commercial availability of Methyl 3-pyrazol-1-ylbicyclo[1.1.1]pentane-1-carboxylate has expanded significantly, with suppliers highlighting its role in diversity-oriented synthesis libraries. This aligns with pharmaceutical industry demands for three-dimensional fragments to explore underexplored chemical space—a theme dominating drug discovery symposium agendas. Quality control protocols for this compound often emphasize chiral purity assessments, given the growing regulatory focus on stereochemical integrity in advanced intermediates.

Future research directions for this compound class may explore its photophysical properties, as preliminary studies suggest potential in organic electronics. The pyrazole-bicyclopentane combination could enable novel charge transport mechanisms in semiconductor applications—an intersection of organic chemistry and materials science that generates substantial academic and industrial interest. Additionally, its metabolic fate in biological systems remains an active area of investigation, particularly regarding esterase-mediated hydrolysis kinetics relevant to prodrug design strategies.

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